Cas no 2229154-70-3 (2-(4-bromofuran-2-yl)propanal)

• Product Name: 2-(4-bromofuran-2-yl)propanal
• CAS No: 2229154-70-3
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 5996220
• PubChem ID: 165647815
• Update Time: 2025-10-22

2-(4-bromofuran-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)propanal
• EN300-1917466
• 2229154-70-3

• Inchi： 1S/C7H7BrO2/c1-5(3-9)7-2-6(8)4-10-7/h2-5H,1H3
• InChI Key： ITNQDBYTWDJZFJ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C=O)C

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-(4-bromofuran-2-yl)propanal

Research Briefing on 2-(4-bromofuran-2-yl)propanal (CAS: 2229154-70-3) in Chemical Biology and Pharmaceutical Applications

2-(4-bromofuran-2-yl)propanal (CAS: 2229154-70-3) is a brominated furan derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This compound features a reactive aldehyde group adjacent to a brominated furan ring, making it a valuable intermediate in the synthesis of heterocyclic compounds and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel antiviral and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(4-bromofuran-2-yl)propanal as a key intermediate in the synthesis of furan-based protease inhibitors targeting SARS-CoV-2. The researchers utilized the compound's aldehyde group for Schiff base formation with primary amines, followed by cyclization to create novel inhibitor scaffolds. The bromine atom served as an excellent leaving group for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular structure.

In cancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-(4-bromofuran-2-yl)propanal showed promising activity against breast cancer cell lines, particularly in triple-negative breast cancer (TNBC). The lead compound from this series, obtained through structure-activity relationship (SAR) studies, demonstrated IC50 values in the low micromolar range against MDA-MB-231 cells while showing minimal toxicity to normal mammary epithelial cells.

The synthetic utility of 2-(4-bromofuran-2-yl)propanal has been further highlighted in recent methodological developments. A Nature Communications paper (2024) described its use in visible-light-mediated photoredox reactions for the construction of complex furan-containing architectures. The bromine atom enables selective functionalization at the 4-position of the furan ring, while the aldehyde group participates in various condensation and cycloaddition reactions.

From a drug metabolism perspective, recent ADME studies published in Drug Metabolism and Disposition (2023) have investigated the metabolic fate of 2-(4-bromofuran-2-yl)propanal derivatives. The findings suggest that the bromofuran moiety exhibits favorable metabolic stability compared to other heterocyclic systems, with predominant oxidation occurring at the propyl side chain rather than the furan ring. This property enhances the potential of these compounds as drug candidates with improved pharmacokinetic profiles.

Ongoing research is exploring the application of 2-(4-bromofuran-2-yl)propanal in PROTAC (proteolysis targeting chimera) development, as reported in a recent ACS Chemical Biology preprint. The compound's ability to serve as a linker between target-binding warheads and E3 ligase recruiters makes it particularly valuable in this emerging therapeutic modality. Preliminary results show efficient degradation of target proteins with nanomolar DC50 values in cellular assays.

In conclusion, 2-(4-bromofuran-2-yl)propanal (2229154-70-3) represents a promising chemical scaffold with diverse applications in medicinal chemistry and drug discovery. Its unique combination of reactivity and stability, along with recent methodological advances in its functionalization, positions this compound as a valuable tool for developing novel therapeutic agents. Future research directions may include further exploration of its applications in targeted protein degradation and the development of antiviral agents against emerging pathogens.